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Compound of Interest

Compound Name: Aluminum perchlorate

Cat. No.: B076089

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the thermochemical properties of
aluminum perchlorate and its various hydrated forms. Aluminum perchlorate, a powerful
oxidizing agent, and its hydrates are of significant interest in various fields, including chemical
synthesis and materials science. Understanding their thermal behavior is crucial for safe
handling, storage, and application. This document compiles available quantitative data, outlines
detailed experimental protocols for their determination, and provides visual representations of
decomposition pathways and experimental workflows.

Quantitative Thermochemical Data

The following tables summarize the known thermochemical and physical properties of
anhydrous aluminum perchlorate and its hydrates. It is important to note that while data for
the anhydrous, hexahydrate, and nonahydrate forms are available to some extent,
comprehensive experimental data for all thermochemical properties, particularly for the
trihydrate, is limited in the current scientific literature. The empty cells in the tables indicate a
need for further experimental investigation.

Table 1: Physical and Thermochemical Properties of Anhydrous Aluminum Perchlorate
(AI(ClOa4)3)
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Property Value Units
Molar Mass 325.33 g/mol
Standard Enthalpy of

) -571.1 kJ/mol
Formation (AfH®29s)
Gibbs Free Energy of )

) Data not available kJ/mol
Formation (AfG°29s)
Standard Molar Entropy (S°208)  Data not available J/(mol-K)
Heat Capacity (Cp) Data not available J/(mol-K)
Decomposition Temperature 150 °C

Table 2: Physical and Thermochemical Properties of Aluminum Perchlorate Trihydrate

(Al(CIO4)3-3H20)

Property Value Units
Molar Mass 379.38 g/mol
Standard Enthalpy of )

] Data not available kJ/mol
Formation (AfH®29s)
Gibbs Free Energy of )

) Data not available kJ/mol
Formation (AfG°29s)
Standard Molar Entropy (S°208)  Data not available J/(mol-K)
Heat Capacity (Cp) Data not available J/(mol-K)
Melting Point Data not available °C
Decomposition Temperature Data not available °C

Table 3: Physical and Thermochemical Properties of Aluminum Perchlorate Hexahydrate

(Al(ClO4)3-6H20)
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Property Value Units
Molar Mass 433.43 g/mol
Standard Enthalpy of _

) Data not available kJ/mol
Formation (AfH®29s)
Gibbs Free Energy of )

) Data not available kJ/mol
Formation (AfG°29s)
Standard Molar Entropy (S°20s8)  Data not available J/(mol-K)
Heat Capacity (Cp) Data not available J/(mol-K)
Melting Point 120.8 °C
Decomposition Temperature 178 °C

Table 4: Physical and Thermochemical Properties of Aluminum Perchlorate Nonahydrate

(Al(ClO4)3-9H20)

Property Value Units
Molar Mass 487.47 g/mol
Standard Enthalpy of )

) Data not available kJ/mol
Formation (AfH®29s)
Gibbs Free Energy of .

] Data not available kJ/mol
Formation (AfG°29s)
Standard Molar Entropy (S°298)  Data not available J/(mol-K)
Heat Capacity (Cp) Data not available J/(mol-K)
Melting Point 82 °C
Decomposition Temperature 130 (Decomposes) °C

Experimental Protocols
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The determination of the thermochemical properties of aluminum perchlorate hydrates
requires precise and carefully controlled experimental procedures. The following sections detail
the methodologies for key experiments.

Thermal Gravimetric Analysis (TGA) and Differential
Scanning Calorimetry (DSC)

Objective: To determine the thermal stability, dehydration steps, and decomposition
temperatures of aluminum perchlorate hydrates.

Methodology:

o Sample Preparation: A small, accurately weighed sample (typically 1-5 mg) of the aluminum
perchlorate hydrate is placed in an inert sample pan (e.g., aluminum or alumina). An empty,
tared pan is used as a reference.

e [nstrumentation: A simultaneous TGA-DSC instrument is used. The instrument is calibrated
for temperature and heat flow using certified standards (e.g., indium, zinc).

e Experimental Conditions:

o Atmosphere: The experiment is conducted under a controlled atmosphere, typically an
inert gas such as dry nitrogen or argon, with a constant flow rate (e.g., 20-50 mL/min) to
purge evolved gases.

o Temperature Program: The sample is heated at a constant rate (e.g., 5, 10, or 20 °C/min)
from ambient temperature to a final temperature above the complete decomposition point
(e.g., 600 °C).

o Data Acquisition: The instrument continuously records the sample mass (TGA) and the
differential heat flow between the sample and reference pans (DSC) as a function of
temperature.

o Data Analysis:

o TGA Curve: The percentage of mass loss is plotted against temperature. Each step in the
curve corresponds to a mass loss event, such as the loss of water molecules or
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decomposition into gaseous products. The stoichiometry of the dehydration steps can be
calculated from the percentage of mass loss.

o DSC Curve: The heat flow is plotted against temperature. Endothermic peaks typically
represent phase transitions such as melting and dehydration, while exothermic peaks
indicate processes like crystallization or decomposition. The onset temperature of a peak
is taken as the transition or decomposition temperature. The area under a DSC peak can
be integrated to determine the enthalpy change (AH) of the corresponding process.

Solution Calorimetry for Enthalpy of Formation

Objective: To determine the standard enthalpy of formation (AfH®) of aluminum perchlorate
hydrates. This method involves measuring the heat of solution of the anhydrous salt and the
hydrated salt.

Methodology:

o Calorimeter Setup: A precision solution calorimeter, such as an isoperibol or isothermal
titration calorimeter, is used. The calorimeter is calibrated electrically to determine its heat
capacity.

e Solvent: A suitable solvent, typically deionized water or a dilute acid solution, is placed in the
calorimeter vessel and allowed to reach thermal equilibrium.

o Measurement of Heat of Solution of the Hydrated Salt (AH_soln,hydrate):

o A precisely weighed sample of the aluminum perchlorate hydrate is sealed in a glass
ampoule.

[¢]

The ampoule is submerged in the solvent within the calorimeter.

[¢]

Once thermal equilibrium is re-established, the ampoule is broken, and the salt dissolves.

[e]

The change in temperature of the solution is carefully measured.

o

The heat of solution is calculated from the temperature change and the heat capacity of
the calorimeter and its contents.
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» Measurement of Heat of Solution of the Anhydrous Salt (AH_soln,anhydrous):

o The same procedure is followed as in step 3, but with a precisely weighed sample of the
anhydrous aluminum perchlorate.

o Calculation of Enthalpy of Hydration (AH_hyd): The enthalpy of hydration is the difference
between the heat of solution of the anhydrous salt and the hydrated salt: AH_hyd =
AH_soln,anhydrous - AH_soln,hydrate

 Calculation of Enthalpy of Formation of the Hydrate (AfH°_hydrate): The standard enthalpy
of formation of the hydrated salt can be calculated using Hess's Law: AfH°_hydrate =
AfH°_anhydrous + n * AfH®_H20(l) - AH_hyd where 'n' is the number of moles of water of
hydration, and AfH°_H20(l) is the standard enthalpy of formation of liquid water (-285.83
kJ/mol).

Visualizations

The following diagrams, generated using Graphviz (DOT language), illustrate key processes
and workflows related to the thermochemical analysis of aluminum perchlorate hydrates.
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Thermal Decomposition Pathway of Aluminum Perchlorate Nonahydrate
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Caption: Multi-step thermal decomposition of Al(ClOa4)3-9H-20.
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Experimental Workflow for Thermochemical Characterization
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Caption: Workflow for thermochemical property determination.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to the
Thermochemical Properties of Aluminum Perchlorate Hydrates]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b076089#thermochemical-
properties-of-aluminum-perchlorate-hydrates]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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